![molecular formula C24H18ClN5O3S B2573024 2-(6-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(m-tolyl)acetamide CAS No. 1105240-86-5](/img/structure/B2573024.png)
2-(6-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(m-tolyl)acetamide
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Description
2-(6-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C24H18ClN5O3S and its molecular weight is 491.95. The purity is usually 95%.
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Scientific Research Applications
Photovoltaic Efficiency and Ligand-Protein Interactions
A study by Mary et al. (2020) investigated similar molecules for their potential in photovoltaic efficiency. They explored the photochemical and thermochemical properties of these compounds, particularly their ability to be used as photosensitizers in dye-sensitized solar cells (DSSCs). The study also looked into the non-linear optical (NLO) activity and molecular docking with Cyclooxygenase 1 (COX1).
Antiproliferative Activity
Huang et al. (2020) conducted a study on a compound structurally similar to the one , focusing on its antiproliferative activity. The study, published in the Journal of Biomolecular Structure and Dynamics, found that the compound exhibited marked inhibition against various human cancer cell lines, indicating promising anticancer activity (Huang et al., 2020).
α-Glucosidase Inhibitory Potential
A series of N-aryl/aralkyl derivatives, related to the compound , were synthesized and evaluated for their α-glucosidase inhibitory potential by Iftikhar et al. (2019). This study was important in understanding the potential of these compounds in managing conditions like diabetes.
Antimicrobial Agents
A study by Hossan et al. (2012) synthesized a series of compounds, including pyrimidinones and oxazinones fused with thiophene rings, demonstrating good antibacterial and antifungal activities. These findings are significant for developing new antimicrobial agents.
Plant Growth Stimulation
Pivazyan et al. (2019) synthesized new derivatives containing elements like the pyrimidine fragment and evaluated their effect on plant growth. They found a pronounced plant growth stimulating effect, suggesting potential agricultural applications of such compounds (Pivazyan et al., 2019).
Properties
IUPAC Name |
2-[6-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-5-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18ClN5O3S/c1-13-6-5-7-15(10-13)27-18(31)11-30-12-26-23-19(24(30)32)14(2)20(34-23)22-28-21(29-33-22)16-8-3-4-9-17(16)25/h3-10,12H,11H2,1-2H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVVOTIAZAHQKHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CN2C=NC3=C(C2=O)C(=C(S3)C4=NC(=NO4)C5=CC=CC=C5Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18ClN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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